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Compound of Interest

Compound Name: Epoxy Fluor 7

Cat. No.: B15555283 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Epoxy Fluor 7

For Researchers, Scientists, and Drug Development Professionals

Epoxy Fluor 7, also known by its chemical name cyano(6-methoxy-naphthalen-2-yl)methyl

trans-[(3-phenyloxiran-2-yl)methyl] carbonate and catalog number HY-121941, is a highly

sensitive fluorescent substrate developed for the continuous monitoring of soluble epoxide

hydrolase (sEH) activity.[1] This technical guide provides a comprehensive overview of its

physical and chemical properties, a detailed synthesis protocol, and its mechanism of action as

a fluorogenic substrate.

Core Physical and Chemical Properties
Epoxy Fluor 7 is a white to off-white solid. While specific experimental values for melting and

boiling points are not readily available in public literature, its key physicochemical

characteristics have been determined and are summarized in the tables below for easy

reference.

Table 1: General and Spectroscopic Properties of Epoxy Fluor 7

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15555283?utm_src=pdf-interest
https://www.benchchem.com/product/b15555283?utm_src=pdf-body
https://www.benchchem.com/product/b15555283?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN102476983A
https://www.benchchem.com/product/b15555283?utm_src=pdf-body
https://www.benchchem.com/product/b15555283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₂₃H₁₉NO₅

Molecular Weight 389.4 g/mol

CAS Number 863223-43-2

Appearance White to off-white solid

Purity ≥98%

Fluorescence Hydrolyzed product exhibits fluorescence

Excitation Wavelength 330 nm

Emission Wavelength 465 nm

Table 2: Solubility of Epoxy Fluor 7

Solvent Solubility

Dimethylformamide (DMF) 10 mg/mL

Dimethyl sulfoxide (DMSO) 10 mg/mL

Ethanol 5 mg/mL

Synthesis and Experimental Protocols
The synthesis of Epoxy Fluor 7 involves a multi-step process, beginning with the preparation

of key precursors: 6-methoxy-2-naphthaldehyde and trans-(3-phenyloxiran-2-yl)methanol.

These are then used to construct the final molecule.

Synthesis of Precursor: 6-methoxy-2-naphthaldehyde
A common route to 6-methoxy-2-naphthaldehyde involves the bromination and subsequent

formylation of 2-methoxynaphthalene.

Experimental Protocol:
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Bromination: 2-methoxynaphthalene is reacted with bromine in glacial acetic acid to yield 6-

bromo-2-methoxynaphthalene.

Formylation: The resulting 6-bromo-2-methoxynaphthalene is then reacted with N,N-

dimethylformamide (DMF) in the presence of a strong base like n-butyllithium at low

temperatures (-78°C) to introduce the aldehyde group, yielding 6-methoxy-2-

naphthaldehyde.

Purification: The crude product is purified by column chromatography on silica gel.

Synthesis of Epoxy Fluor 7
The final assembly of Epoxy Fluor 7 is detailed in the seminal paper by Jones et al. (2005).

The key steps are outlined below:

Experimental Protocol:

Formation of the Cyanohydrin: 6-methoxy-2-naphthaldehyde is reacted with a cyanide

source to form the corresponding cyanohydrin, cyano(6-methoxy-naphthalen-2-yl)methanol.

Epoxide Precursor: The commercially available trans-(3-phenyloxiran-2-yl)methanol serves

as the epoxide component.

Coupling Reaction: The cyanohydrin and the epoxide precursor are coupled using a suitable

activating agent, such as a chloroformate, to form the final carbonate linkage of Epoxy Fluor
7.

Purification: The final product is purified using chromatographic techniques to ensure high

purity for use in sensitive enzymatic assays.

Mechanism of Action and Signaling Pathway
Epoxy Fluor 7 is designed to be non-fluorescent in its native state. Upon enzymatic hydrolysis

by soluble epoxide hydrolase (sEH), the epoxide ring is opened, leading to the formation of a

diol. This diol intermediate is unstable and undergoes a spontaneous intramolecular cyclization,

which results in the release of the highly fluorescent product, 6-methoxy-2-naphthaldehyde.

The intensity of the fluorescence is directly proportional to the sEH activity.
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The workflow for utilizing Epoxy Fluor 7 in a typical sEH inhibition assay is depicted below.

Assay Preparation
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Incubation at 37°CTest Inhibitor

Epoxy Fluor 7 Substrate

sEH-mediated Hydrolysis Fluorescent Product
(6-methoxy-2-naphthaldehyde)

Fluorescence Measurement
(Ex: 330 nm, Em: 465 nm)

Click to download full resolution via product page

Caption: Workflow for a soluble epoxide hydrolase (sEH) inhibition assay using Epoxy Fluor 7.

The enzymatic reaction pathway illustrating the conversion of Epoxy Fluor 7 to its fluorescent

product is shown below.
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Caption: Enzymatic conversion of Epoxy Fluor 7 to a fluorescent product by sEH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15555283#physical-and-chemical-characteristics-of-
epoxy-fluor-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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